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Introduction
Flucarbazone-sodium is a selective, post-emergence herbicide used for the control of grass

and some broadleaf weeds in cereal crops.[1][2] It belongs to the sulfonylurea class of

herbicides, which are known for their high efficacy at low application rates.[3] The active

ingredient, flucarbazone, is typically used as its sodium salt to enhance its solubility in water

for formulation purposes.[4] This technical guide provides an in-depth overview of the chemical

synthesis, properties, mode of action, and analytical methods for Flucarbazone-sodium.

Chemical Synthesis
The synthesis of Flucarbazone-sodium can be achieved through the reaction of 4-methyl-4,5-

dihydro-3-methoxy-5-oxotriazole with 2-(trifluoromethoxy)phenyl sulfamoyl chloride.[5] A more

detailed multi-step commercial synthesis process has also been described.[1] This process

begins with the formation of the triazole core, followed by the construction of the sulfonylurea

bridge and subsequent salt formation.

A general workflow for the synthesis of Flucarbazone-sodium is outlined below:
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Step 1: Triazole Core Formation

Step 2: N-methylation

Step 3: Sulfonylurea Bridge Construction

Step 4: Ring Closure and Salt Formation

Methyl Carbazate

Cyclocondensation

Dimethyl Oxalate

4,5-dihydro-3-methoxy-5-oxo-1H-1,2,4-triazole

N-methylation

Product from Step 1

Methyl Iodide Base (in DMF)

4,5-dihydro-3-methoxy-4-methyl-5-oxo-1H-1,2,4-triazole

Reaction

Product from Step 2

Triazolinone anion 2-(chlorosulfonyl)benzoic acid phenyl ester (in THF)

Intermediate Sulfonamide

Intramolecular Condensation

Product from Step 3

Phosgene or Triphosgene Triethylamine

Flucarbazone

Salt Formation

Sodium Hydroxide (in aqueous methanol)

Flucarbazone-sodium
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Caption: General workflow for the chemical synthesis of Flucarbazone-sodium.
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Chemical and Physical Properties
Flucarbazone-sodium is a colorless, crystalline, and odorless powder.[5] A summary of its key

chemical and physical properties is provided in the table below.

Property Value Reference

Molecular Formula C₁₂H₁₀F₃N₄NaO₆S [5]

Molar Mass 418.28 g/mol [5]

Melting Point 200 °C (decomposes) [1][5]

Vapor Pressure 1 x 10⁻¹⁰ mm Hg at 20 °C [5]

pKa 1.9 [5]

Water Solubility 44 g/L at 20 °C (pH 9) [5]

Solubility in Organic Solvents

(g/L at 20°C)
[6]

- Dimethylsulfoxide 250 [6]

- Poly(ethylene glycol) 48 [6]

- Acetonitrile 6.4 [6]

- 2-Propanol 0.27 [6]

- Xylene <0.1 [6]

Mode of Action
Flucarbazone-sodium is an acetolactate synthase (ALS) inhibitor.[2][5] ALS, also known as

acetohydroxyacid synthase (AHAS), is a key enzyme in the biosynthetic pathway of branched-

chain amino acids (valine, leucine, and isoleucine).[1][2] By inhibiting this enzyme,

Flucarbazone-sodium disrupts protein synthesis in susceptible plants, leading to cessation of

growth and eventual death.[6] The herbicide is absorbed through both the roots and foliage and

is translocated within the plant.[1][2][4]
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The following diagram illustrates the inhibition of the branched-chain amino acid synthesis

pathway by Flucarbazone-sodium.

Branched-Chain Amino Acid Biosynthesis

Pyruvate

Acetolactate Synthase (ALS)

alpha-Ketobutyrate

alpha-Acetolactate alpha-Aceto-alpha-hydroxybutyrate

Valine & Leucine Biosynthesis Isoleucine Biosynthesis

Flucarbazone-sodium

Inhibition
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Caption: Inhibition of Acetolactate Synthase (ALS) by Flucarbazone-sodium.

Toxicological Profile
Flucarbazone-sodium exhibits low acute toxicity via oral, dermal, and inhalation routes.[7] It is

classified as a slight eye irritant but is not a skin irritant or a dermal sensitizer.[7][8] Studies

have not shown evidence of carcinogenicity, mutagenicity, or reproductive toxicity.[7][8]
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Toxicity Endpoint Result Reference

Acute Oral LD50 (rat) > 5000 mg/kg [8]

Acute Dermal LD50 (rat) > 5000 mg/kg [8]

Acute Inhalation LC50 (rat) > 2.08 mg/L [8]

Eye Irritation (rabbit) Slightly irritating [7]

Skin Irritation Non-irritating [7]

Dermal Sensitization Not a sensitizer [7]

Carcinogenicity
Not likely to be carcinogenic to

humans
[7]

Experimental Protocols: Analysis of Flucarbazone-
sodium in Environmental Samples
The following is a representative protocol for the determination of Flucarbazone-sodium and

its metabolites in soil and water samples by Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). This protocol is based on methodologies described in the literature.

[9][10][11][12][13]

1. Sample Preparation

Soil Samples:

Weigh a representative sample of air-dried and sieved soil into a centrifuge tube.

Add an extraction solvent (e.g., a mixture of acetonitrile and water).[9][11]

Vortex and sonicate the sample to ensure thorough extraction.

Centrifuge the sample and collect the supernatant.

The extract may be further cleaned up using solid-phase extraction (SPE) with a suitable

sorbent like graphitized carbon black (GCB).[9][11]
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Water Samples:

Acidify the water sample (e.g., with hydrochloric acid).[13]

Pass the sample through a pre-conditioned C18 SPE cartridge.[13]

Wash the cartridge with HPLC-grade water.

Elute the analytes with a suitable solvent mixture (e.g., methanol and ammonium

hydroxide).[13]

2. LC-MS/MS Analysis

Chromatographic Conditions:

Column: A reverse-phase C18 column is typically used.[10]

Mobile Phase: A gradient elution with a mixture of acetonitrile and water (often containing

a modifier like formic acid or ammonium acetate) is employed.[11]

Injection Volume: A small volume (e.g., 5 µL) of the prepared sample extract is injected.

[11]

Mass Spectrometric Conditions:

Ionization Mode: Electrospray ionization (ESI) is used, typically in negative ion mode for

Flucarbazone-sodium and its acidic metabolites, and positive ion mode for other

metabolites.[9][12][13]

Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, which

provides high selectivity and sensitivity.[9][12][13] Specific precursor-to-product ion

transitions are monitored for each analyte.

3. Quantification

A calibration curve is generated using standard solutions of Flucarbazone-sodium and its

metabolites of known concentrations.
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The concentration of the analytes in the samples is determined by comparing their peak

areas to the calibration curve.

Internal standards may be used to correct for matrix effects and variations in instrument

response.

The workflow for the analytical determination of Flucarbazone-sodium is depicted below.

Analytical Workflow

Soil or Water Sample

Extraction

Solid-Phase Extraction (SPE) Cleanup

LC-MS/MS Analysis

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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